3-[(2-chloro-4-nitrophenyl)thio]-4,5-dimethyl-4H-1,2,4-triazole

• IUPAC Name: 3-(2-chloro-4-nitrophenyl)sulfanyl-4,5-dimethyl-1,2,4-triazole
• InChI: InChI=1S/C10H9ClN4O2S/c1-6-12-13-10(14(6)2)18-9-4-3-7(15(16)17)5-8(9)11/h3-5H,1-2H3
• InChI Key: XIDHNUYPGRGJDF-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(N1C)SC2=C(C=C(C=C2)[N+](=O)[O-])Cl
• Molecular Formula: C10H9ClN4O2S
• Molecular Weight: 284.72 g/mol

Description

3-[(2-chloro-4-nitrophenyl)thio]-4,5-dimethyl-4H-1,2,4-triazole is a compound that belongs to the class of 1,2,4-triazoles. It has been extensively studied for its potential applications in various fields, including medicine and agriculture.

Mechanism of Action

The mechanism of action of 3-[(2-chloro-4-nitrophenyl)thio]-4,5-dimethyl-4H-1,2,4-triazole is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes in microorganisms and plants.
Biochemical and Physiological Effects:
Studies have shown that 3-[(2-chloro-4-nitrophenyl)thio]-4,5-dimethyl-4H-1,2,4-triazole can have both positive and negative effects on biochemical and physiological processes. It has been shown to inhibit the growth of certain microorganisms and plants, but it can also have toxic effects on some organisms.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[(2-chloro-4-nitrophenyl)thio]-4,5-dimethyl-4H-1,2,4-triazole in lab experiments is its relatively low cost and easy availability. However, its toxicity can be a limitation, and caution must be taken when handling and disposing of the compound.

Future Directions

There are several future directions for research on 3-[(2-chloro-4-nitrophenyl)thio]-4,5-dimethyl-4H-1,2,4-triazole. One area of interest is its potential use as a herbicide or fungicide in agriculture. Another area of research could be the development of new antimicrobial agents based on this compound. Additionally, further studies could be conducted to better understand the mechanism of action and physiological effects of 3-[(2-chloro-4-nitrophenyl)thio]-4,5-dimethyl-4H-1,2,4-triazole.
In conclusion, 3-[(2-chloro-4-nitrophenyl)thio]-4,5-dimethyl-4H-1,2,4-triazole is a compound with potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound.

Synthesis Methods

The synthesis of 3-[(2-chloro-4-nitrophenyl)thio]-4,5-dimethyl-4H-1,2,4-triazole involves the reaction of 2-chloro-4-nitrophenylthiocyanate with 4,5-dimethyl-1,2,4-triazole in the presence of a base such as sodium hydroxide. The reaction yields the desired compound as a yellow solid.

Scientific Research Applications

3-[(2-chloro-4-nitrophenyl)thio]-4,5-dimethyl-4H-1,2,4-triazole has been studied for its potential applications in various fields. In medicine, it has been investigated for its antimicrobial and antifungal properties. In agriculture, it has been studied as a potential herbicide and fungicide.